(2Z)-2-{[3,5-dimethyl-1-(2-methylbenzyl)-1H-pyrazol-4-yl]imino}-3-[3-(propan-2-yloxy)propyl]-1,3-thiazolidin-4-one

• Molecular Formula: C22H30N4O2S
• Molecular Weight: 414.6 g/mol
• IUPAC Name: 2-[3,5-dimethyl-1-[(2-methylphenyl)methyl]pyrazol-4-yl]imino-3-(3-propan-2-yloxypropyl)-1,3-thiazolidin-4-one
• InChI: InChI=1S/C22H30N4O2S/c1-15(2)28-12-8-11-25-20(27)14-29-22(25)23-21-17(4)24-26(18(21)5)13-19-10-7-6-9-16(19)3/h6-7,9-10,15H,8,11-14H2,1-5H3
• InChI Key: DNRJQQGJSJWALX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CN2C(=C(C(=N2)C)N=C3N(C(=O)CS3)CCCOC(C)C)C

Description

2-{[3,5-DIMETHYL-1-(2-METHYLBENZYL)-1H-PYRAZOL-4-YL]IMINO}-3-(3-ISOPROPOXYPROPYL)-1,3-THIAZOLAN-4-ONE is a complex organic compound characterized by its unique structure, which includes a pyrazole ring, a thiazole ring, and various substituents

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{[3,5-DIMETHYL-1-(2-METHYLBENZYL)-1H-PYRAZOL-4-YL]IMINO}-3-(3-ISOPROPOXYPROPYL)-1,3-THIAZOLAN-4-ONE typically involves multi-step organic reactions. The process begins with the preparation of the pyrazole and thiazole intermediates, followed by their coupling under specific conditions. Common reagents used in these reactions include various alkylating agents, oxidizing agents, and catalysts to facilitate the formation of the desired product.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This often includes the use of continuous flow reactors, advanced purification techniques, and stringent quality control measures to meet industrial standards.

Chemical Reactions Analysis

Types of Reactions

2-{[3,5-DIMETHYL-1-(2-METHYLBENZYL)-1H-PYRAZOL-4-YL]IMINO}-3-(3-ISOPROPOXYPROPYL)-1,3-THIAZOLAN-4-ONE can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents like hydrogen peroxide or potassium permanganate.

Reduction: The compound can be reduced using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: This involves the replacement of one functional group with another, typically using nucleophilic or electrophilic reagents.

Common Reagents and Conditions

Oxidizing Agents: Hydrogen peroxide, potassium permanganate.

Reducing Agents: Sodium borohydride, lithium aluminum hydride.

Substitution Reagents: Halides, alkylating agents.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield various oxidized derivatives, while reduction could produce different reduced forms of the compound.

Scientific Research Applications

2-{[3,5-DIMETHYL-1-(2-METHYLBENZYL)-1H-PYRAZOL-4-YL]IMINO}-3-(3-ISOPROPOXYPROPYL)-1,3-THIAZOLAN-4-ONE has several scientific research applications:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic effects in treating various diseases.

Industry: Utilized in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of 2-{[3,5-DIMETHYL-1-(2-METHYLBENZYL)-1H-PYRAZOL-4-YL]IMINO}-3-(3-ISOPROPOXYPROPYL)-1,3-THIAZOLAN-4-ONE involves its interaction with specific molecular targets and pathways. This compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context.

Comparison with Similar Compounds

Similar Compounds

3,5-DIMETHYL-1-(2-METHYLBENZYL)-1H-PYRAZOL-4-YL: A related compound with a similar pyrazole structure.

3-ISOPROPOXYPROPYL-1,3-THIAZOLAN-4-ONE: Another related compound with a thiazole ring.

Uniqueness

2-{[3,5-DIMETHYL-1-(2-METHYLBENZYL)-1H-PYRAZOL-4-YL]IMINO}-3-(3-ISOPROPOXYPROPYL)-1,3-THIAZOLAN-4-ONE is unique due to its specific combination of functional groups and rings, which confer distinct chemical and biological properties. This uniqueness makes it a valuable compound for various research and industrial applications.